Cas no 1539958-00-3 (4-(2-Methoxy-5-methylphenyl)azetidin-2-one)

4-(2-Methoxy-5-methylphenyl)azetidin-2-one is a β-lactam derivative with a substituted phenyl group, offering a versatile scaffold for pharmaceutical and synthetic applications. Its azetidin-2-one core provides structural rigidity, while the methoxy and methyl substituents enhance its potential for selective reactivity and functionalization. This compound is particularly valuable in medicinal chemistry as a precursor for β-lactam antibiotics or enzyme inhibitors due to its strained ring system, which can facilitate targeted interactions. Its stability under controlled conditions and compatibility with further synthetic modifications make it a useful intermediate in the development of bioactive molecules. The presence of electron-donating groups also influences its reactivity in electrophilic substitution reactions.
4-(2-Methoxy-5-methylphenyl)azetidin-2-one structure
1539958-00-3 structure
Product Name:4-(2-Methoxy-5-methylphenyl)azetidin-2-one
CAS No:1539958-00-3
MF:C11H13NO2
MW:191.226423025131
CID:5692037
PubChem ID:66350975
Update Time:2025-06-03

4-(2-Methoxy-5-methylphenyl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(2-methoxy-5-methylphenyl)azetidin-2-one
    • 1539958-00-3
    • AKOS015695676
    • EN300-1278336
    • 2-Azetidinone, 4-(2-methoxy-5-methylphenyl)-
    • 4-(2-Methoxy-5-methylphenyl)azetidin-2-one
    • Inchi: 1S/C11H13NO2/c1-7-3-4-10(14-2)8(5-7)9-6-11(13)12-9/h3-5,9H,6H2,1-2H3,(H,12,13)
    • InChI Key: IDBQZMUSAOXEHP-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C)=CC=1C1CC(N1)=O

Computed Properties

  • Exact Mass: 191.094628657g/mol
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.138±0.06 g/cm3(Predicted)
  • Boiling Point: 382.3±42.0 °C(Predicted)
  • pka: 15.16±0.40(Predicted)

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Additional information on 4-(2-Methoxy-5-methylphenyl)azetidin-2-one

Comprehensive Overview of 4-(2-Methoxy-5-methylphenyl)azetidin-2-one (CAS No. 1539958-00-3): Structure, Applications, and Research Insights

4-(2-Methoxy-5-methylphenyl)azetidin-2-one (CAS No. 1539958-00-3) is a specialized organic compound belonging to the azetidinone class, a structural motif widely recognized for its significance in medicinal chemistry and material science. This compound features a unique β-lactam core fused with a methoxy-methylphenyl substituent, making it a valuable intermediate for pharmaceutical synthesis and biochemical research. Its molecular formula, C11H13NO2, highlights its moderate complexity, while its azetidin-2-one backbone offers reactivity amenable to further derivatization.

In recent years, the demand for heterocyclic compounds like 4-(2-Methoxy-5-methylphenyl)azetidin-2-one has surged due to their role in drug discovery, particularly in designing enzyme inhibitors and antibacterial agents. Researchers frequently explore its potential as a precursor for bioactive molecules, leveraging its β-lactam ring for targeted interactions with biological targets. The compound's methoxy and methyl groups further enhance its lipophilicity, a critical factor in optimizing drug bioavailability—a topic trending in AI-driven drug design discussions.

From a synthetic perspective, CAS No. 1539958-00-3 is often synthesized via cycloaddition reactions or ring-closure strategies, methodologies frequently searched in academic databases. Its stability under ambient conditions and solubility in common organic solvents (e.g., DMSO, methanol) make it practical for laboratory use. Notably, its structural analogs have been investigated for anti-inflammatory and anticancer properties, aligning with current interest in precision medicine and small-molecule therapeutics.

Beyond pharmaceuticals, 4-(2-Methoxy-5-methylphenyl)azetidin-2-one has garnered attention in material science, where its rigid heterocyclic structure contributes to the development of advanced polymers and liquid crystals. This dual applicability resonates with the growing interdisciplinary focus on multifunctional compounds, a hot topic in both industry and academia. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize its purity and confirm its structural integrity.

Environmental and safety profiles of azetidinone derivatives are also under scrutiny, reflecting broader societal concerns about green chemistry. While 1539958-00-3 is not classified as hazardous, proper handling protocols are recommended to minimize risks. Its compatibility with sustainable synthesis routes (e.g., catalytic methods) is an area of active research, addressing the demand for eco-friendly chemical processes.

In summary, 4-(2-Methoxy-5-methylphenyl)azetidin-2-one exemplifies the convergence of chemical innovation and practical utility. Its versatility underscores why it remains a subject of patents, journal publications, and high-throughput screening initiatives. As the scientific community increasingly prioritizes structure-activity relationships (SAR) and computational modeling, compounds like this will continue to play pivotal roles in shaping future breakthroughs.

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